Cas no 656800-67-8 (4-Bromo-2-methyl-2,3,6,7-tetrahydro-s-indacen-1(5H)-one)

4-Bromo-2-methyl-2,3,6,7-tetrahydro-s-indacen-1(5H)-one is a brominated tetrahydroindacenone derivative with a methyl substituent at the 2-position. This compound serves as a valuable intermediate in organic synthesis, particularly in the development of pharmaceuticals and advanced materials. Its rigid polycyclic structure and bromine functionality make it suitable for further functionalization via cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings. The saturated ring system enhances stability while maintaining reactivity at the ketone and bromine sites. Its well-defined molecular architecture is advantageous for constructing complex scaffolds in medicinal chemistry and materials science research. The compound is typically handled under inert conditions due to its sensitivity.
4-Bromo-2-methyl-2,3,6,7-tetrahydro-s-indacen-1(5H)-one structure
656800-67-8 structure
Product Name:4-Bromo-2-methyl-2,3,6,7-tetrahydro-s-indacen-1(5H)-one
CAS No:656800-67-8
MF:C13H13BrO
MW:265.145723104477
MDL:MFCD13193765
CID:830108
PubChem ID:23547049
Update Time:2025-06-08

4-Bromo-2-methyl-2,3,6,7-tetrahydro-s-indacen-1(5H)-one Chemical and Physical Properties

Names and Identifiers

    • 4-Bromo-2-methyl-2,3,6,7-tetrahydro-s-indacen-1(5H)-one
    • 4-BROMO-2-METHYL-2, 3, 6, 7-TETRAHYDROS-INDACEN-1(5H)-ONE
    • 4-bromo-2-methyl-3,5,6,7-tetrahydro-2H-s-indacen-1-one
    • 4-bromo-2-methyl-3,5,6,7-tetrahydro-s-indacen-1(2H)-one
    • CIHJCNMNDZBXBD-UHFFFAOYSA-N
    • G90831
    • 4-Bromo-2-methylindacenone
    • MFCD13193765
    • 656800-67-8
    • 4-bromo-2-methyl-2,3,6,7-tetrahydros-indacen-1(5H)-one
    • SCHEMBL3685904
    • MDL: MFCD13193765
    • Inchi: 1S/C13H13BrO/c1-7-5-10-11(13(7)15)6-8-3-2-4-9(8)12(10)14/h6-7H,2-5H2,1H3
    • InChI Key: CIHJCNMNDZBXBD-UHFFFAOYSA-N
    • SMILES: BrC1=C2CCCC2=CC2C(C(C)CC=21)=O

Computed Properties

  • Exact Mass: 264.01499
  • Monoisotopic Mass: 264.01498g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 0
  • Complexity: 288
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.8
  • Topological Polar Surface Area: 17.1Ų

Experimental Properties

  • PSA: 17.07

4-Bromo-2-methyl-2,3,6,7-tetrahydro-s-indacen-1(5H)-one Pricemore >>

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